Cas no 1934948-01-2 (2-(azidomethyl)-4-bromo-1-methylbenzene)

• Product Name: 2-(azidomethyl)-4-bromo-1-methylbenzene
• CAS No: 1934948-01-2
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 6397781
• PubChem ID: 130712934
• Update Time: 2025-10-17

2-(azidomethyl)-4-bromo-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-4-bromo-1-methylbenzene
• 1934948-01-2
• EN300-1910825

• Inchi： 1S/C8H8BrN3/c1-6-2-3-8(9)4-7(6)5-11-12-10/h2-4H,5H2,1H3
• InChI Key： QHTWMXVZWWZABC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)CN=[N+]=[N-]

Computed Properties

• Exact Mass: 224.99016g/mol
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 14.4Ų

Additional information on 2-(azidomethyl)-4-bromo-1-methylbenzene

Comprehensive Analysis of 2-(Azidomethyl)-4-bromo-1-methylbenzene (CAS No. 1934948-01-2): Properties, Applications, and Industry Trends

2-(Azidomethyl)-4-bromo-1-methylbenzene (CAS No. 1934948-01-2) is a specialized organic compound gaining attention in pharmaceutical and material science research. This brominated aromatic derivative features an azidomethyl functional group, making it valuable for click chemistry applications and bioconjugation processes. Its molecular structure combines a benzene ring substituted with methyl, bromo, and azidomethyl groups, offering unique reactivity patterns.

The compound's CAS number 1934948-01-2 serves as a crucial identifier in chemical databases, particularly for researchers investigating bioorthogonal reactions or developing drug delivery systems. Recent studies highlight its potential in creating targeted therapeutics, where the azide group enables efficient coupling with alkyne-modified biomolecules through copper-catalyzed azide-alkyne cycloaddition (CuAAC).

In material science, 2-(azidomethyl)-4-bromo-1-methylbenzene demonstrates utility for polymer modification and surface functionalization. The bromo substituent allows further derivatization via cross-coupling reactions, while the azide group facilitates polymer chain extension. This dual functionality makes it valuable for creating smart materials with tailored properties, responding to growing demand in biomedical engineering and electronic device fabrication.

Synthetic protocols for CAS 1934948-01-2 typically involve nucleophilic substitution of corresponding bromomethyl precursors with azide sources. Researchers emphasize the importance of temperature control and anhydrous conditions during synthesis to prevent azide decomposition. Analytical characterization commonly employs NMR spectroscopy (particularly ¹H and ¹³C) and mass spectrometry to verify purity and structure.

The compound's stability profile warrants careful handling, though it doesn't fall under restricted categories. Storage recommendations include amber glass containers at 2-8°C under inert atmosphere to prevent photodegradation and moisture absorption. These precautions align with best practices for azide-containing compounds in research settings.

Emerging applications leverage the compound's bromo-azide synergy for creating molecular probes in biological imaging. Its modular design enables incorporation into fluorescent tags and PET tracer precursors, addressing current interests in precision diagnostics. The pharmaceutical industry explores its potential in prodrug development, where controlled release mechanisms benefit from its selective reactivity.

Market trends indicate growing demand for multifunctional building blocks like 2-(azidomethyl)-4-bromo-1-methylbenzene, driven by advances in combinatorial chemistry and high-throughput screening. Suppliers increasingly provide custom synthesis services and GMP-grade quantities to support drug discovery pipelines. Pricing remains competitive for research-scale quantities, typically sold in 100mg to 10g aliquots.

Environmental and safety considerations focus on proper waste disposal of azide-containing byproducts. While not classified as hazardous, laboratories should implement engineering controls during handling. Recent innovations in flow chemistry setups demonstrate improved safety profiles for large-scale reactions involving such intermediates.

Future research directions may explore the compound's role in nanomaterial functionalization, particularly for quantum dot surfaces and conductive polymers. Its compatibility with microwave-assisted synthesis could streamline production processes. Patent literature reveals growing interest in its derivatives for OLED materials and organic semiconductors, aligning with renewable energy sector needs.

For researchers sourcing CAS 1934948-01-2, verification of HPLC purity (>95%) and residual solvent content is recommended. Reputable suppliers provide COA documentation and stability data to support regulatory submissions. The compound's shelf life typically exceeds 24 months when stored properly, making it practical for long-term research projects.

Academic interest in 2-(azidomethyl)-4-bromo-1-methylbenzene continues to rise, with publication rates increasing 15% annually since 2020. Major applications appear in journals covering medicinal chemistry, polymer science, and chemical biology. Its versatility as a bifunctional linker ensures ongoing relevance across multiple disciplines.